Cas no 878728-60-0 (8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878728-60-0
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 5556267
• Update Time: 2025-10-23

8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethoxyphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O4/c1-5-29-15-9-7-6-8-14(15)25-13(2)12-24-16-17(21-19(24)25)22(3)20(27)23(18(16)26)10-11-28-4/h6-9,12H,5,10-11H2,1-4H3
• InChI Key： MPLXHRAVBACRAX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2-Ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No 878728-60-0, commonly referred to as 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities. The imidazo[1,2-g]purine core structure is a key feature of this molecule, contributing to its ability to interact with various biological targets.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. The presence of substituents such as ethoxyphenyl and methoxyethyl groups in this compound plays a crucial role in modulating its pharmacokinetic properties. These groups not only enhance the molecule's solubility but also improve its bioavailability. The dimethyl substituents further stabilize the structure and contribute to its overall stability.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often implicated in diseases such as cancer. Preclinical studies have demonstrated that 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits potent inhibitory activity against several oncogenic kinases. This makes it a promising candidate for anti-cancer drug development.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other therapeutic targets. For instance, research indicates that it may interfere with the activity of certain G-protein coupled receptors (GPCRs), which are involved in various physiological processes. This dual functionality underscores the versatility of this compound and opens up avenues for its application in treating a wide range of diseases.

The synthesis of imidazo[1,2-g]purine derivatives has been an area of active research. Traditional methods involve multi-step reactions with varying yields and complexities. However, recent advancements in synthetic chemistry have enabled the development of more efficient routes for constructing this class of compounds. These methods often utilize microwave-assisted synthesis or catalytic cross-coupling reactions to achieve higher yields and better purity.

Another critical aspect of this compound is its pharmacokinetic profile. Studies conducted on animal models have revealed that it possesses favorable absorption characteristics and a moderate half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues without requiring frequent dosing. Furthermore, preliminary toxicity studies suggest that it has a relatively low toxicity profile at therapeutic doses.

The structural uniqueness of 8-(2-ethoxyphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H,2H,3H,4H